Cas no 868676-92-0 (N-(3-acetylphenyl)-4-benzyl(propan-2-yl)sulfamoylbenzamide)

• Product Name: N-(3-acetylphenyl)-4-benzyl(propan-2-yl)sulfamoylbenzamide
• CAS No: 868676-92-0
• MF: C₂₅H₂₆N₂O₄S
• MW: 450.549945354462
• CID: 6265375
• PubChem ID: 18560905
• Update Time: 2025-06-11

N-(3-acetylphenyl)-4-benzyl(propan-2-yl)sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-4-benzyl(propan-2-yl)sulfamoylbenzamide
• N-(3-acetylphenyl)-4-(N-benzyl-N-isopropylsulfamoyl)benzamide
• N-(3-acetylphenyl)-4-[benzyl(propan-2-yl)sulfamoyl]benzamide
• F1821-0677
• AKOS024611783
• 868676-92-0

• Inchi： 1S/C25H26N2O4S/c1-18(2)27(17-20-8-5-4-6-9-20)32(30,31)24-14-12-21(13-15-24)25(29)26-23-11-7-10-22(16-23)19(3)28/h4-16,18H,17H2,1-3H3,(H,26,29)
• InChI Key： NQBIEJFZWHMMOA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC=C(C(C)=O)C=2)=O)=CC=1)(N(CC1C=CC=CC=1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 450.16132849g/mol
• Monoisotopic Mass: 450.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetylphenyl)-4-benzyl(propan-2-yl)sulfamoylbenzamide

Comprehensive Overview of N-(3-acetylphenyl)-4-benzyl(propan-2-yl)sulfamoylbenzamide (CAS No. 868676-92-0): Properties, Applications, and Industry Insights

N-(3-acetylphenyl)-4-benzyl(propan-2-yl)sulfamoylbenzamide (CAS No. 868676-92-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This sulfamoylbenzamide derivative is characterized by its acetylphenyl and benzyl(propan-2-yl)sulfamoyl functional groups, which contribute to its distinct chemical reactivity and biological activity. Researchers are particularly interested in its role as a potential modulator of enzymatic pathways, making it a subject of ongoing studies in drug discovery and development.

The compound's molecular structure, featuring a sulfamoylbenzamide backbone, aligns with current trends in targeting protein-protein interactions and allosteric binding sites. This is especially relevant given the growing demand for small-molecule inhibitors and precision medicine approaches. Recent literature suggests that derivatives of N-(3-acetylphenyl)-4-benzyl(propan-2-yl)sulfamoylbenzamide may exhibit selectivity toward specific biological targets, a property highly sought after in the development of next-generation therapeutics with reduced off-target effects.

From a synthetic chemistry perspective, the preparation of CAS No. 868676-92-0 involves multi-step organic transformations, including sulfonylation and amide coupling reactions. The compound's propan-2-ylsulfamoyl moiety presents interesting challenges in terms of stereochemistry and purification, topics frequently searched by organic chemists in academic and industrial settings. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are typically employed to characterize this compound, ensuring the high purity required for research applications.

In the context of current scientific trends, N-(3-acetylphenyl)-4-benzyl(propan-2-yl)sulfamoylbenzamide has been discussed in relation to structure-activity relationship (SAR) studies and fragment-based drug design. These approaches are particularly relevant to addressing challenges in drug-resistant pathogens and complex chronic diseases, which dominate contemporary biomedical research. The compound's benzamide core structure is frequently explored in medicinal chemistry due to its favorable pharmacokinetic properties and ability to serve as a hydrogen bond donor/acceptor.

Quality control and standardization of CAS 868676-92-0 are critical considerations for research applications. Reputable suppliers typically provide comprehensive analytical data, including chromatographic purity profiles and spectroscopic characterization, to support researchers in their work. The compound's stability under various storage conditions is another frequently searched topic, with recommendations generally suggesting protection from moisture and storage at controlled temperatures.

Looking toward future applications, derivatives of N-(3-acetylphenyl)-4-benzyl(propan-2-yl)sulfamoylbenzamide may find utility in developing targeted therapies for specific disease pathways. The compound's structural flexibility allows for systematic modifications, making it a valuable scaffold in combinatorial chemistry and high-throughput screening platforms. These applications align well with current industry movements toward personalized medicine and computational drug design approaches.

From a commercial perspective, the availability of CAS No. 868676-92-0 through specialized chemical suppliers meets the needs of pharmaceutical researchers and contract research organizations. The compound is typically offered in research quantities, with custom synthesis options available for modified derivatives. This flexibility supports the growing trend of collaborative drug discovery initiatives between academic institutions and biotechnology companies.

In summary, N-(3-acetylphenyl)-4-benzyl(propan-2-yl)sulfamoylbenzamide represents an important chemical entity in modern medicinal chemistry research. Its structural features and potential biological activities position it as a compound of interest for addressing current challenges in drug discovery and therapeutic development. As research continues to explore its applications and derivatives, this compound is likely to remain relevant in the evolving landscape of pharmaceutical science and biochemical research.